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Compound of Interest

Compound Name: MDMB-5Br-INACA

Cat. No.: B10827571

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDMB-5Br-INACA is a synthetic cannabinoid that has been identified in the illicit drug market.
[1][2][3] Structurally, it is an indazole-3-carboxamide derivative that is notable for lacking the N-
alkyl "tail" common to many potent synthetic cannabinoid receptor agonists.[4] Despite this
structural difference, it has been reported to exhibit psychoactive effects.[1] This technical
guide provides a comprehensive overview of the known physicochemical properties of MDMB-
5Br-INACA in its solid form, based on available scientific literature.

Core Physicochemical Properties

MDMB-5Br-INACA is typically encountered as a solid substance.[2] While specific details
regarding its crystalline structure and potential for polymorphism have not been extensively
reported in the available literature, some key physicochemical parameters have been
characterized.
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Property

Value

Source

Molecular Formula

C15H18BrN303

[2]

Molar Mass 368.231 g/mol [2]
Appearance Solid substance [2]
Melting Point Undetermined

Polymorphism

Not reported in available

literature

Storage Temperature

-20°C

[2]

Stability

> 5 years at -20°C

[2][5]

Solubility

The solubility of MDMB-5Br-INACA has been determined in several common laboratory

solvents. This information is critical for the preparation of solutions for analytical and in vitro

studies.
Solvent Solubility Source
DMF 14 mg/mL [21[516]
DMSO 14 mg/mL [21[5][6]
Ethanol 14 mg/mL [2][5][6]
PBS (pH 7.2) 0.20 mg/mL [2][5][6]

Experimental Protocols

The characterization of MDMB-5Br-INACA has been primarily achieved through standard

analytical techniques employed in forensic and chemical laboratories.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a widely used technique for the identification of synthetic cannabinoids.[4] A
published method for the analysis of MDMB-5Br-INACA specifies the following parameters:

Instrument: Agilent 5975 Series GC/MSD System|3]

e Column: Agilent J&W DB-1 (12 m x 200 pm x 0.33 pum)[3]
e Carrier Gas: Helium[3]

e Injection Port Temperature: 265 °C[3]

e Mass Scan Range: 40-550 m/z[3]

e Retention Time: 7.82 min[3]

Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS)

LC-QTOF-MS provides high-resolution mass data, aiding in the unambiguous identification of
novel psychoactive substances. The following parameters have been reported for MDMB-5Br-
INACA analysis:

Column: Phenomenex® Kinetex C18 (50 mm x 3.0 mm, 2.6 um)[3]

Mobile Phase A: Ammonium formate (10 mM, pH 3.0)[3]

Injection Volume: 10 pL[3]

TOF MS Scan Range: 100-510 Da[3]

Retention Time: 9.01 min[3]

Cannabinoid Receptor Signaling

MDMB-5Br-INACA acts as an agonist at both the CB1 and CB2 cannabinoid receptors, though
with differing potencies.[4] In vitro studies, such as [3-arrestin 2 recruitment assays, have been
used to characterize its activity.[4] The (S)-enantiomer is typically the more pharmacologically
active form.[4]
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Caption: Simplified signaling pathway of MDMB-5Br-INACA at cannabinoid receptors.

Experimental Workflow for Identification

The typical workflow for the identification and characterization of a novel synthetic cannabinoid
like MDMB-5Br-INACA from a seized sample involves a series of analytical steps.

Caption: General experimental workflow for the identification of MDMB-5Br-INACA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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